Cas no 2227792-93-8 ((2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine)

• Product Name: (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine
• CAS No: 2227792-93-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6149880
• PubChem ID: 165624421
• Update Time: 2025-08-05

(2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine
• EN300-1796142
• 2227792-93-8

• Inchi： 1S/C11H18N2O2/c1-8(12)4-5-9-10(14-2)6-7-13-11(9)15-3/h6-8H,4-5,12H2,1-3H3/t8-/m1/s1
• InChI Key： APQKLEHQLUJKQI-MRVPVSSYSA-N
• SMILES： O(C)C1C=CN=C(C=1CC[C@@H](C)N)OC

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.4Ų

Additional information on (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine

Comprehensive Overview of (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine (CAS No. 2227792-93-8)

The compound (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine (CAS No. 2227792-93-8) is a chiral amine derivative featuring a pyridine core with methoxy substituents at the 2- and 4-positions. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The 2,4-dimethoxypyridine moiety, in particular, is known for its electron-rich properties, which can influence reactivity and binding affinity in drug design.

In recent years, the demand for chiral amines like (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine has surged, driven by their applications in asymmetric synthesis and as intermediates for APIs (Active Pharmaceutical Ingredients). Researchers are increasingly exploring its utility in catalysis and medicinal chemistry, especially in the development of kinase inhibitors and GPCR-targeted therapies. The compound's CAS No. 2227792-93-8 is frequently searched in scientific databases, reflecting its growing relevance in high-value R&D projects.

One of the key advantages of (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine lies in its stereochemical purity. The (2R) configuration ensures enantioselectivity, a critical factor in drug efficacy and safety. This aligns with the pharmaceutical industry's focus on stereocontrolled synthesis, a hot topic in 2024 as regulatory agencies emphasize the importance of chiral purity in drug approvals. Discussions on platforms like PubMed and Reaxys often highlight its potential in reducing off-target effects.

From a synthetic perspective, the 2,4-dimethoxypyridin-3-yl group in this compound offers intriguing possibilities for cross-coupling reactions and hydrogenation protocols. Its stability under acidic conditions makes it a versatile intermediate for peptide mimetics and small-molecule probes. Notably, the compound's butan-2-amine chain provides a flexible spacer, enabling modular derivatization—a feature highly valued in fragment-based drug discovery (FBDD).

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 2227792-93-8. Recent publications explore solvent-free methods for its synthesis, addressing the industry's push toward sustainable manufacturing. This resonates with the broader trend of ESG compliance in chemical production, a frequent search query among procurement specialists and process chemists.

Analytical characterization of (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine typically involves HPLC for purity assessment and chiral separation, alongside NMR and HRMS for structural confirmation. These techniques are essential for quality control, especially given the compound's use in preclinical studies. The rise of AI-assisted retrosynthesis tools has further amplified interest in this molecule, with platforms like IBM RXN proposing novel routes to its preparation.

In conclusion, (2R)-4-(2,4-dimethoxypyridin-3-yl)butan-2-amine represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, catalysis, and sustainability positions it as a molecule to watch in the coming years. As research continues to uncover new applications, its CAS No. 2227792-93-8 will likely remain a focal point in academic and industrial chemistry discussions.